Cas no 2228508-35-6 (2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228508-35-6
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 6108411
• PubChem ID: 165681891
• Update Time: 2025-11-01

2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(2-chloro-6-hydroxyphenyl)cyclopropyl]-2-hydroxyacetic acid
• 2228508-35-6
• EN300-1980634

• Inchi： 1S/C11H11ClO4/c12-6-2-1-3-7(13)8(6)11(4-5-11)9(14)10(15)16/h1-3,9,13-14H,4-5H2,(H,15,16)
• InChI Key： HRCVTFDNWMSUER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(C(C(=O)O)O)CC1)O

Computed Properties

• Exact Mass: 242.0345865g/mol
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid

Professional Introduction to Compound with CAS No. 2228508-35-6 and Product Name: 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid

Compound with the CAS number 2228508-35-6 and the product name 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and hydroxy substituents on the aromatic ring, combined with a cyclopropyl side chain and a hydroxyacetic acid moiety, imparts distinct chemical properties that make it a promising candidate for further exploration.

The molecular structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The 2-chloro-6-hydroxyphenyl group is particularly noteworthy, as it is known to exhibit strong binding affinity to various enzymes and receptors. This feature is critical in the development of drugs that require precise targeting to achieve therapeutic efficacy. The cyclopropyl group, on the other hand, introduces rigidity to the molecule, which can enhance its metabolic stability and bioavailability. Additionally, the 2-hydroxyacetic acid component suggests potential for interactions with biological systems, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential inhibitor of key enzymes involved in inflammatory responses. Specifically, its ability to interact with cyclooxygenase (COX) enzymes has been observed, which are critical in the production of prostaglandins—mediators of inflammation and pain. This property aligns well with the ongoing research efforts aimed at developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Moreover, the structural motifs present in this compound have been extensively studied for their pharmacological properties. The chloro substituent is known to enhance binding affinity by participating in dipole-dipole interactions and hydrogen bonding, while the hydroxy group can form hydrogen bonds with polar residues in biological targets. These interactions are crucial for achieving high selectivity and potency. The combination of these features makes this compound a valuable asset in the quest for new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid can effectively bind to active sites of target enzymes, suggesting its potential as a lead compound for drug development. These computational insights have been validated through experimental studies, further reinforcing the compound's promise as a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and maximize efficiency.

In conclusion, compound with CAS No. 2228508-35-6 and product name 2-1-(2-chloro-6-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.